Cas no 179235-07-5 ((8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one)
179235-07-5 structure
Product Name:(8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one
CAS No:179235-07-5
MF:C7H11NO2
MW:141.167742013931
CID:1107932
PubChem ID:22866732
Update Time:2025-04-20
(8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- (8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one
- 179235-07-5
- SCHEMBL26892058
- (6s)-2-oxo-1-aza-4-oxabicyclo-[4.3.0]nonan
- DTXSID601204536
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- Inchi: 1S/C7H11NO2/c9-7-5-10-4-6-2-1-3-8(6)7/h6H,1-5H2/t6-/m0/s1
- InChI Key: DQMVZJPBUAQCMA-LURJTMIESA-N
- SMILES: O1CC(N2CCC[C@H]2C1)=O
Computed Properties
- Exact Mass: 141.078978594g/mol
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 29.5Ų
(8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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